Cas no 144319-58-4 (3-Bromo-N-(2-oxothiolan-3-yl)propanamide)
144319-58-4 structure
Product Name:3-Bromo-N-(2-oxothiolan-3-yl)propanamide
CAS No:144319-58-4
MF:C7H10BrNO2S
MW:252.128799915314
CID:2106078
Update Time:2023-08-03
3-Bromo-N-(2-oxothiolan-3-yl)propanamide Chemical and Physical Properties
Names and Identifiers
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- 3-bromo-N-(tetrahydro-2-oxo-3-thienyl)Propanamide
- 3-Bromo-N-(2-oxothiolan-3-yl)propanamide
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- Inchi: 1S/C7H10BrNO2S/c8-3-1-6(10)9-5-2-4-12-7(5)11/h5H,1-4H2,(H,9,10)
- InChI Key: ZMIQUJDUYBRUNS-UHFFFAOYSA-N
- SMILES: BrCCC(NC1C(=O)SCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 198
- XLogP3: 0.3
- Topological Polar Surface Area: 71.5
3-Bromo-N-(2-oxothiolan-3-yl)propanamide Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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